5-nitro-N-[4-(phenylamino)phenyl]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-(4-anilinophenyl)-5-nitropyrimidine-4,6-diamine
• InChI: InChI=1S/C16H14N6O2/c17-15-14(22(23)24)16(19-10-18-15)21-13-8-6-12(7-9-13)20-11-4-2-1-3-5-11/h1-10,20H,(H3,17,18,19,21)
• InChI Key: KCUFQGCHVIXBAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)NC3=NC=NC(=C3[N+](=O)[O-])N
• Molecular Formula: C16H14N6O2
• Molecular Weight: 322.32 g/mol

Description

5-nitro-N-[4-(phenylamino)phenyl]pyrimidine-4,6-diamine, commonly known as NPPD, is a synthetic compound that has been widely used in scientific research. NPPD is a member of the pyrimidine family of compounds and is structurally similar to other pyrimidines such as thymine and cytosine.

Scientific Research Applications

Synthesis and Biological Activity

One area of research involves the synthesis of pyrimidine derivatives, which includes compounds with structures related to "5-nitro-N-[4-(phenylamino)phenyl]pyrimidine-4,6-diamine". For instance, studies have demonstrated the preparation of pyrimidine derivatives linked with morpholinophenyl derivatives, highlighting their significant larvicidal activity against certain larvae, showcasing the potential for these compounds in developing insecticidal agents (Gorle et al., 2016).

Chemical Reactions and Transformations

Research has also focused on the reactions of pyrimidine compounds with amines and thiols. For example, 4-amino-5-nitro-6-phenylethynylpyrimidines were studied for their reaction patterns, contributing to the understanding of pyrimidine chemistry and offering insights into the synthesis of novel compounds with potential applications in medicinal chemistry and material sciences (Čikotienė et al., 2007).

Antiviral Activity

Another important application area is in the development of antiviral agents. Studies on 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines have shown that these compounds exhibit marked inhibitory activity against retrovirus replication in cell culture. This highlights the potential of pyrimidine derivatives in creating effective treatments for viral infections (Hocková et al., 2003).

Antioxidant Activity

The antioxidant properties of pyrimidine derivatives have also been explored. N-substituted phenyl-5-methyl-6-(5-(4-substituted phenyl)-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidin-4-amine derivatives, for example, were synthesized and demonstrated significant radical scavenging activities. This suggests that pyrimidine derivatives could be potent antioxidant agents, with potential applications in pharmaceuticals to combat oxidative stress-related diseases (Kotaiah et al., 2012).